Cas no 2229234-84-6 (tert-butyl N-1-(3,5-difluoro-2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(3,5-difluoro-2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2229234-84-6
• MF: C₁₄H₁₇F₂NO₄
• MW: 301.285891294479
• CID: 6225058
• PubChem ID: 165648853
• Update Time: 2025-06-30

tert-butyl N-1-(3,5-difluoro-2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3,5-difluoro-2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate
• 2229234-84-6
• EN300-1891874
• tert-butyl N-[1-(3,5-difluoro-2-hydroxyphenyl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C14H17F2NO4/c1-14(2,3)21-13(20)17(4)11(7-18)9-5-8(15)6-10(16)12(9)19/h5-7,11,19H,1-4H3
• InChI Key： MZQXPAODMLFIFX-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)C(C=O)N(C)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 301.11256435g/mol
• Monoisotopic Mass: 301.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Additional information on tert-butyl N-1-(3,5-difluoro-2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate

Professional Introduction to Compound with CAS No. 2229234-84-6 and Product Name: Tert-butyl N-1-(3,5-difluoro-2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate

The compound with the CAS number 2229234-84-6 and the product name Tert-butyl N-1-(3,5-difluoro-2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural features of this compound, particularly its 3,5-difluoro-2-hydroxyphenyl moiety and the presence of a carbamate functional group, make it a promising candidate for further investigation in various therapeutic areas.

Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutic agents. The introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules, often leading to improved bioavailability, metabolic stability, and binding affinity. In the case of Tert-butyl N-1-(3,5-difluoro-2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate, the 3,5-difluoro substitution pattern is particularly noteworthy, as it has been shown to enhance the compound's interaction with biological targets while maintaining a favorable safety profile.

The hydroxyphenyl group in this compound's structure also plays a crucial role in its biological activity. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can be critical for the binding affinity and specificity of drug molecules. The presence of a hydroxyl group at the 2-position of the phenyl ring in this compound may contribute to its ability to interact with biological receptors or enzymes in a manner that promotes therapeutic efficacy.

Furthermore, the carbamate functional group is a common feature in many pharmaceutical compounds. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules and have been incorporated into drugs targeting a wide range of diseases. The specific arrangement of atoms in the carbamate moiety of Tert-butyl N-1-(3,5-difluoro-2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate may contribute to its unique chemical properties and biological activity.

Recent studies have demonstrated that compounds containing both fluorine and hydroxyl substituents on aromatic rings can exhibit enhanced biological activity. For instance, research has shown that such compounds can exhibit potent inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The structural features of Tert-butyl N-1-(3,5-difluoro-2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate align well with these findings, suggesting that it may possess similar therapeutic potential.

In addition to its potential therapeutic applications, this compound may also find utility in other areas of chemical research. For example, it could serve as a valuable intermediate in the synthesis of more complex molecules or be used as a scaffold for structure-based drug design. The unique combination of substituents in its structure makes it an attractive candidate for further exploration by synthetic chemists and medicinal chemists alike.

The synthesis of this compound involves several key steps that highlight the expertise required in modern pharmaceutical chemistry. The introduction of fluorine atoms into the aromatic ring requires precise control over reaction conditions to ensure high yield and purity. Similarly, the formation of the carbamate functional group necessitates careful selection of reagents and catalysts to achieve optimal results. These challenges underscore the importance of advanced synthetic techniques in the development of novel pharmaceutical agents.

As research continues to uncover new applications for fluorinated aromatic compounds, compounds like Tert-butyl N-1-(3,5-difluoro-2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate are likely to play an increasingly important role in drug development. Their unique structural features and potential biological activity make them valuable candidates for further investigation by researchers around the world. By leveraging cutting-edge synthetic methods and computational tools, scientists can continue to explore the full potential of these molecules and develop new therapies for a wide range of diseases.